Cas no 33688-50-5 (1-(benzyloxy)-4-(chloromethyl)-2-methoxybenzene)

• Product Name: 1-(benzyloxy)-4-(chloromethyl)-2-methoxybenzene
• CAS No: 33688-50-5
• Molecular Formula: C₁₅H₁₅O₂Cl
• Molecular Weight: 262.7314
• CID: 918280
• PubChem ID: 297962

1-(benzyloxy)-4-(chloromethyl)-2-methoxybenzene Properties

Names and Identifiers

• 1-(benzyloxy)-4-(chloromethyl)-2-methoxybenzene
• 4-(chloromethyl)-2-methoxy-1-phenylmethoxybenzene
• 1-benzyloxy-4-chloromethyl-2-methoxy-benzene
• 4-benzyloxy-3-methoxybenzyl chloride
• 4-benzyloxy-3-methoxy-benzyl chloride
• AC1L6SEU
• NSC169519
• SureCN5387584
• RWYQBTIHSCUXJR-UHFFFAOYSA-N
• AKOS004903252
• NSC-169519
• 33688-50-5
• DS-020466
• 4-(chloromethyl)-2-methoxy-1-(phenylmethoxy)benzene
• SCHEMBL5387584
• DTXSID00305163

• MDL： MFCD00195611
• InChIKey： RWYQBTIHSCUXJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H15ClO2/c1-17-15-9-13(10-16)7-8-14(15)18-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• SMILES： COC1=C(C=CC(=C1)CCl)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 262.07615
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 262.076
• Heavy Atom Count: 18
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• Refractive Index: 1.567
• Boiling Point: 380.8±32.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 141.5±20.3 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides